N-[3-(methylsulfanyl)phenyl]-2-(piperidin-1-yl)acetamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C14H20N2OS/c1-18-13-7-5-6-12(10-13)15-14(17)11-16-8-3-2-4-9-16/h5-7,10H,2-4,8-9,11H2,1H3,(H,15,17)
• InChI Key: CKXMWRXQGSFQJM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN2CCCCC2
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

N-[3-(methylsulfanyl)phenyl]-2-(piperidin-1-yl)acetamide is a chemical compound that features a piperidine ring and a phenyl group substituted with a methylsulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(methylsulfanyl)phenyl]-2-(piperidin-1-yl)acetamide typically involves the reaction of 3-(methylsulfanyl)aniline with 2-chloro-N-(piperidin-1-yl)acetamide under suitable conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

N-[3-(methylsulfanyl)phenyl]-2-(piperidin-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Various nucleophiles under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted piperidine derivatives.

Scientific Research Applications

N-[3-(methylsulfanyl)phenyl]-2-(piperidin-1-yl)acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential as a therapeutic agent in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(methylsulfanyl)phenyl]-2-(piperidin-1-yl)acetamide involves its interaction with specific molecular targets in the body. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

N-[3-(methylsulfanyl)phenyl]-2-(piperazin-1-yl)acetamide: Similar structure but with a piperazine ring instead of a piperidine ring.

N-(4-(N,N-diethylsulfamoyl)phenyl)acetamide: Contains a sulfamoyl group instead of a methylsulfanyl group.

Uniqueness

N-[3-(methylsulfanyl)phenyl]-2-(piperidin-1-yl)acetamide is unique due to the presence of both the piperidine ring and the methylsulfanyl group, which confer specific chemical and biological properties that are distinct from other similar compounds.